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Abstract
Cetyl dimethicone, an alkyl-modified polysiloxane, is a versatile ingredient in the cosmetic and

pharmaceutical industries, valued for its conditioning properties and favorable safety profile. A

critical aspect of its formulation is its physical state at ambient temperatures. This technical

guide synthesizes available data to clarify whether cetyl dimethicone exists as a liquid or a

wax, providing a comprehensive overview of its physicochemical properties, the methodologies

used to determine them, and its established biological safety. The evidence indicates that while

cetyl dimethicone is predominantly a liquid at room temperature, its physical state can be

influenced by its specific grade and the surrounding thermal conditions, occasionally presenting

as a waxy solid at or below 20°C.

Physicochemical Properties of Cetyl Dimethicone
Cetyl dimethicone's identity as either a liquid or a wax is not absolute and is dependent on

factors such as grade, purity, and ambient temperature. Technical data sheets and scientific

sources describe it as ranging from a "clear liquid" to a "liquid to waxy organopolysiloxane".[1]

Some grades may solidify at temperatures below 20°C.[2]
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The following table summarizes the key quantitative physicochemical properties of cetyl
dimethicone compiled from various technical sources.

Property Value Source(s)

Physical State at Room

Temperature

Primarily a clear, viscous

liquid. May be a waxy solid

depending on the grade and

temperature.

[2][3][4]

Melting Point 15 - 20 °C [2]

Viscosity 40 - 250 cSt [2][3]

Appearance
Clear to straw-colored liquid or

waxy solid.
[2][3]

Solubility

Insoluble in water. Soluble in

mineral oil and

cyclopentasiloxane.

[3]

Experimental Protocols for Physical State
Determination
Standardized methods are employed to characterize the physical state of materials like cetyl
dimethicone, particularly its melting point and viscosity.

Determination of Melting Point
For waxy or semi-solid materials, the drop melting point is a common and indicative property.

ASTM D127: Standard Test Method for Drop Melting Point of Petroleum Wax, Including

Petrolatum

Principle: This method determines the temperature at which a material becomes sufficiently

fluid to drop from a thermometer bulb under controlled conditions.[3][5] It is particularly useful

for petrolatums and other microcrystalline waxes.[3][6]
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Apparatus: The apparatus consists of a specialized thermometer, test tubes, a water bath,

and cork stoppers.

Procedure:

A sample of the cetyl dimethicone is melted and then deposited onto the bulb of two

thermometers by dipping the chilled thermometers into the molten sample.

The thermometers with the solidified sample are placed into test tubes.

The test tubes are heated in a water bath at a controlled rate.

The temperature at which the first drop of molten material falls from each thermometer

bulb is recorded.

The average of these two temperatures is reported as the drop melting point.[5]

Determination of Viscosity
The viscosity of silicone fluids is a key parameter in their characterization and application.

ASTM D4283: Standard Test Method for Viscosity of Silicone Fluids

Principle: This method measures the kinematic viscosity of silicone fluids.[1][4] Kinematic

viscosity is the measure of a fluid's internal resistance to flow under gravitational forces.

Apparatus: The method typically employs glass capillary viscometers, such as the Ostwald,

Ubbelohde, or Cannon-Fenske types, placed in a constant temperature bath.[1]

Procedure:

The cetyl dimethicone sample is introduced into the viscometer.

The viscometer is placed in a constant temperature bath until the sample reaches thermal

equilibrium.

The time taken for the liquid to flow between two marked points on the viscometer under

the influence of gravity is measured.
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The kinematic viscosity is calculated by multiplying the flow time by the calibration

constant of the viscometer.

Biological Activity and Safety Profile
Extensive safety assessments of cetyl dimethicone have been conducted, primarily in the

context of its use in cosmetic formulations.

The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that cetyl dimethicone is

safe as used in cosmetic products.[7][8] Due to its large molecular weight, significant dermal

absorption is considered unlikely.[7][8] No evidence from the reviewed literature suggests that

cetyl dimethicone interacts with specific biological signaling pathways to elicit

pharmacological effects. Its primary function is as a surface conditioning agent. The European

Chemicals Agency (ECHA) also provides information on its properties, classifying it as

potentially toxic or harmful under certain conditions, which is standard for many chemicals and

underscores the importance of proper handling and formulation.[9]

Visualizing the Determinants of Physical State
The physical state of cetyl dimethicone is not static but is influenced by several factors. The

following diagram illustrates the logical relationship between these factors and the resulting

physical state.
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Influencing Factors
Resulting Physical State

Ambient Temperature
Liquid

> 20°C

Waxy Solid

< 20°C

Specific Grade / Purity
Lower Molecular Weight / Purity

Higher Molecular Weight / Purity

Sample of Cetyl Dimethicone

Visual Inspection at Ambient Temperature

Is it a solid?

Determine Melting Point (e.g., ASTM D127)

Yes

Determine Viscosity (e.g., ASTM D4283)

No

Classify as Waxy Solid Classify as Liquid
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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